Cas no 88358-27-4 (Benzamide, N-(2-methylpropyl)-2-nitro-)
88358-27-4 structure
Product Name:Benzamide, N-(2-methylpropyl)-2-nitro-
CAS No:88358-27-4
MF:C11H14N2O3
MW:222.240462779999
CID:635517
PubChem ID:711467
Update Time:2025-04-19
Benzamide, N-(2-methylpropyl)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-(2-methylpropyl)-2-nitro-
- N-(2-methylpropyl)-2-nitrobenzamide
- DTXSID40351846
- N-ISOBUTYL-2-NITROBENZAMIDE
- 88358-27-4
- AKOS002953650
- Oprea1_285958
- SCHEMBL1668048
-
- Inchi: 1S/C11H14N2O3/c1-8(2)7-12-11(14)9-5-3-4-6-10(9)13(15)16/h3-6,8H,7H2,1-2H3,(H,12,14)
- InChI Key: YCQLFKGHOHITGK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1[N+](=O)[O-])NCC(C)C
Computed Properties
- Exact Mass: 222.10044231g/mol
- Monoisotopic Mass: 222.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 74.9Ų
Benzamide, N-(2-methylpropyl)-2-nitro- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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